3,3-Dimethyl-1,3-azasilepane;hydrochloride

• IUPAC Name: 3,3-dimethyl-1,3-azasilepane;hydrochloride
• InChI: InChI=1S/C7H17NSi.ClH/c1-9(2)6-4-3-5-8-7-9;/h8H,3-7H2,1-2H3;1H
• InChI Key: UCZSMQAKBNBPMM-UHFFFAOYSA-N
• Canonical SMILES: C[Si]1(CCCCNC1)C.Cl
• Molecular Formula: C7H18ClNSi
• Molecular Weight: 179.76 g/mol
• CAS No.: 2377035-08-8

Description

3,3-Dimethyl-1,3-azasilepane;hydrochloride is a chemical compound with the molecular formula C7H18ClNSi and a molecular weight of 179.76. It is used for pharmaceutical testing.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, were not found in the search results.

Scientific Research Applications

• Synthesis and Molecular Structure Analysis : Research has been conducted on the synthesis and structural properties of quaternary ammonium derivatives of related compounds, providing insights into their molecular structure and spectral properties through techniques like FTIR, Raman, and NMR spectroscopy, as well as Density Functional Theory (DFT) calculations (Kowalczyk, 2008).

• Ligand Preparation : Studies have shown the preparation of flexible ligands, such as bis(pyrazol-1-yl)alkanes, using related compounds in superbasic media. This has implications for the synthesis of various chemical structures and could be relevant for pharmaceutical and material science applications (Potapov et al., 2007).

• Conformational Behavior Studies : The conformational behavior of dimethyl-3-phenyl-1,3-azasilinane, a closely related compound, has been investigated using low-temperature NMR spectroscopy and quantum chemical calculations. This research contributes to our understanding of the dynamic behavior of such molecules (Shainyan et al., 2012).

• Building Blocks for Synthesis : Research has been conducted on the preparation of C-functional silicon-containing heterocycles, which are versatile building blocks for synthesis. These compounds can be transformed under mild conditions, demonstrating their potential use in various synthetic pathways (Geyer et al., 2015).

• Reactivity and Rearrangement Studies : Studies on the rearrangement reactions of related compounds provide insights into their chemical reactivity and potential applications in synthetic organic chemistry (Anderson & Johnson, 1966).

• Library Generation through Alkylation and Ring Closure : A structurally diverse library of compounds was generated using a ketonic Mannich base derived from a related compound. This showcases the compound's versatility in creating a range of chemically diverse molecules (Roman, 2013).

• Spectrophotometric Method Development : Research on the development of a spectrophotometric method for the determination of metoclopramide in pharmaceutical forms utilized a related compound. This has implications for pharmaceutical analysis and quality control (Abbas et al., 2021).

Future Directions

The future directions for research and applications of 3,3-Dimethyl-1,3-azasilepane;hydrochloride are not clear from the available information. It’s worth noting that the compound is used for pharmaceutical testing, which suggests it may have potential applications in drug development or other areas of biomedical research.